Cas no 955-41-9 (1H-Benzimidazol-2-yl(phenyl)methanone)
1H-Benzimidazol-2-yl(phenyl)methanone is a heterocyclic organic compound featuring a benzimidazole core linked to a phenyl ketone moiety. This structure imparts unique chemical properties, making it valuable in pharmaceutical and material science applications. Its benzimidazole component contributes to potential bioactivity, while the phenyl ketone group enhances reactivity in synthetic pathways. The compound exhibits stability under standard conditions and serves as a versatile intermediate in the synthesis of more complex molecules. Its well-defined structure allows for precise modifications, facilitating research in drug development and functional materials. The product is typically characterized by high purity and consistent performance in laboratory and industrial settings.
955-41-9 structure
Product Name:1H-Benzimidazol-2-yl(phenyl)methanone
CAS No:955-41-9
MF:C14H10N2O
MW:222.24200296402
MDL:MFCD00159989
CID:810781
PubChem ID:303525
Update Time:2025-05-28
1H-Benzimidazol-2-yl(phenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- Methanone,1H-benzimidazol-2-ylphenyl-
- NSC-191928
- NSC 191928
- HMS1497P20
- 1H-benzimidazol-2-yl(phenyl)methanone
- BRD-K19830387-001-01-5
- ChemDiv3_008798
- DTXSID60307527
- benzoylbenzimidazole
- Methanone, 1H-benzimidazol-2-ylphenyl
- SR-01000104903
- SCHEMBL3966827
- CCG-317431
- 955-41-9
- 2-BENZOYL-1H-1,3-BENZODIAZOLE
- SR-01000104903-1
- 2-benzoylbenzimidazole
- NSC191928
- Oprea1_725031
- RZMKWQVADPIKCJ-UHFFFAOYSA-N
- (1H-Benzo[d]imidazol-2-yl)(phenyl)methanone
- 2-benzoyl-1h-benzimidazole
- AKOS000271259
- CS-0316799
- IDI1_026708
- MFCD00159989
- LS-08055
- G72467
- Methanone, 1H-benzimidazol-2-ylphenyl-
- ALBB-024547
- 1H-Benzimidazol-2-yl(phenyl)methanone
-
- MDL: MFCD00159989
- Inchi: 1S/C14H10N2O/c17-13(10-6-2-1-3-7-10)14-15-11-8-4-5-9-12(11)16-14/h1-9H,(H,15,16)
- InChI Key: RZMKWQVADPIKCJ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 222.079312947g/mol
- Monoisotopic Mass: 222.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 45.8Ų
1H-Benzimidazol-2-yl(phenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB414882-500 mg |
1H-Benzimidazol-2-yl(phenyl)methanone |
955-41-9 | 500MG |
€195.40 | 2023-02-03 | ||
| abcr | AB414882-1 g |
1H-Benzimidazol-2-yl(phenyl)methanone |
955-41-9 | 1g |
€239.00 | 2023-04-24 | ||
| Chemenu | CM530868-1g |
(1H-Benzo[d]imidazol-2-yl)(phenyl)methanone |
955-41-9 | 97% | 1g |
$176 | 2024-07-18 | |
| TRC | H289715-250mg |
1H-Benzimidazol-2-yl(phenyl)methanone |
955-41-9 | 250mg |
$ 185.00 | 2022-06-04 | ||
| TRC | H289715-500mg |
1H-Benzimidazol-2-yl(phenyl)methanone |
955-41-9 | 500mg |
$ 300.00 | 2022-06-04 | ||
| TRC | H289715-1000mg |
1H-Benzimidazol-2-yl(phenyl)methanone |
955-41-9 | 1g |
$ 480.00 | 2022-06-04 | ||
| abcr | AB414882-500mg |
1H-Benzimidazol-2-yl(phenyl)methanone; . |
955-41-9 | 500mg |
€205.00 | 2025-04-14 | ||
| abcr | AB414882-1g |
1H-Benzimidazol-2-yl(phenyl)methanone; . |
955-41-9 | 1g |
€237.00 | 2025-04-14 | ||
| A2B Chem LLC | AJ08541-500mg |
1H-Benzimidazol-2-yl(phenyl)methanone |
955-41-9 | >95% | 500mg |
$412.00 | 2024-07-18 | |
| A2B Chem LLC | AJ08541-1g |
1H-Benzimidazol-2-yl(phenyl)methanone |
955-41-9 | >95% | 1g |
$439.00 | 2024-07-18 |
1H-Benzimidazol-2-yl(phenyl)methanone Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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